3,4-dimethyl-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H24N4O2S/c1-4-7-20-17(24)9-23-18(15-10-26-11-16(15)22-23)21-19(25)14-6-5-12(2)13(3)8-14/h5-6,8H,4,7,9-11H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: DIAMDDWOYRBPAY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

This compound, also known by its IUPAC name “3,4-dimethyl-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide”, has a molecular weight of 372.5. It is a complex organic molecule with potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound involves several functional groups, including a benzamide group, a thieno[3,4-c]pyrazole group, and a propylamino group. Further stabilization of the supramolecular assembly is due to C-H (cdots) π interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C14H20N2O2, an average mass of 248.321 Da, and a monoisotopic mass of 248.152481 Da.

Scientific Research Applications

Multicomponent Reactions (MCRs) and Sustainable Synthesis

• Application : 3,4-dimethyl-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide has been employed in inherently sustainable MCRs. .

Biological Activities and Medicinal Chemistry

• Role of 3,4-Dimethyl-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide :
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Antioxidant and Anti-Inflammatory Properties

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Anticancer Potential

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Antimicrobial and Antibiotic Properties

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Protein Kinase Inhibition and Other Activities

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Future Directions

The future directions for research on this compound could involve further exploration of its potential applications, particularly in the field of medicine given the antimicrobial activity of similar compounds. Additionally, more research could be done to fully understand its synthesis process and mechanism of action.